Cas no 898404-13-2 (8-(Trifluoromethyl)quinoline-4-carbaldehyde)

• Product name: 8-(Trifluoromethyl)quinoline-4-carbaldehyde
• CAS No: 898404-13-2
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 5042272

8-(Trifluoromethyl)quinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinoline-4-carbaldehyde
• 8-(Trifluoromethyl)quinoline-4-carbaldehyde

• Inchi： 1S/C11H6F3NO/c12-11(13,14)9-3-1-2-8-7(6-16)4-5-15-10(8)9/h1-6H
• InChI Key： HZTOOEWPKFGHDN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C(C=O)C=CN=C21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Topological Polar Surface Area: 30
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-(Trifluoromethyl)quinoline-4-carbaldehyde

Comprehensive Overview of 8-(Trifluoromethyl)quinoline-4-carbaldehyde (CAS No. 898404-13-2)

8-(Trifluoromethyl)quinoline-4-carbaldehyde (CAS No. 898404-13-2) is a highly versatile quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and aldehyde functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics.

The growing interest in fluorinated compounds like 8-(Trifluoromethyl)quinoline-4-carbaldehyde stems from their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in medicinal chemistry, where the trifluoromethyl group is known to improve binding affinity and selectivity. Recent studies highlight its potential in targeting protein-protein interactions (PPIs) and enzyme inhibition, aligning with the current trend of precision medicine and personalized therapeutics.

In the agrochemical sector, 8-(Trifluoromethyl)quinoline-4-carbaldehyde is investigated for its role in developing crop protection agents. The quinoline scaffold is a common motif in pesticides and herbicides, and the addition of a trifluoromethyl group enhances its efficacy against resistant pests. This aligns with the global demand for sustainable agriculture and eco-friendly pest control solutions, addressing concerns about food security and environmental impact.

Synthetic routes to 8-(Trifluoromethyl)quinoline-4-carbaldehyde often involve palladium-catalyzed cross-coupling or microwave-assisted synthesis, reflecting advancements in green chemistry. These methods optimize yield and reduce waste, catering to the industry's shift toward sustainable manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity, meeting stringent quality control standards.

The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms further enhances its utility in drug discovery pipelines. As the pharmaceutical industry embraces AI-driven drug design, 8-(Trifluoromethyl)quinoline-4-carbaldehyde is poised to play a pivotal role in virtual screening and molecular docking studies.

Market trends indicate rising demand for fluorinated heterocycles, driven by their applications in life sciences and material chemistry. Suppliers of 8-(Trifluoromethyl)quinoline-4-carbaldehyde emphasize custom synthesis and bulk availability, catering to diverse research needs. Regulatory compliance, including REACH and GMP certifications, ensures its safe handling and global distribution.

In summary, 8-(Trifluoromethyl)quinoline-4-carbaldehyde (CAS No. 898404-13-2) is a cornerstone of modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted uses in pharmaceuticals, agrochemicals, and materials science underscore its importance in addressing contemporary scientific challenges. As innovation accelerates, this compound will remain at the forefront of cutting-edge research and technological advancements.